Cas no 200930-70-7 (Pyridine, 2-[(4-bromophenyl)thio]-5-nitro-)

Pyridine, 2-[(4-bromophenyl)thio]-5-nitro-, is a nitro-substituted pyridine derivative featuring a 4-bromophenylthio moiety. This compound exhibits unique electronic properties due to the electron-withdrawing nitro group and the thioether linkage, making it valuable in organic synthesis and pharmaceutical research. The bromine atom enhances reactivity for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. Its structural features suggest potential applications as an intermediate in drug discovery, particularly in designing kinase inhibitors or antimicrobial agents. The compound's stability under standard conditions and well-defined reactivity profile facilitate its use in complex molecular transformations. Analytical characterization is supported by distinct spectroscopic signatures (NMR, IR, MS) for quality verification.
Pyridine, 2-[(4-bromophenyl)thio]-5-nitro- structure
200930-70-7 structure
Product Name:Pyridine, 2-[(4-bromophenyl)thio]-5-nitro-
CAS No:200930-70-7
MF:C11H7BrN2O2S
MW:311.154480218887
CID:3883750
PubChem ID:10495212
Update Time:2025-07-02

Pyridine, 2-[(4-bromophenyl)thio]-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Pyridine, 2-[(4-bromophenyl)thio]-5-nitro-
    • 2-[(4-bromophenyl)sulfanyl]-5-nitropyridine
    • 200930-70-7
    • BE-0753
    • 2-(4-bromophenyl)sulfanyl-5-nitropyridine
    • AKOS015993888
    • Inchi： 1S/C11H7BrN2O2S/c12-8-1-4-10(5-2-8)17-11-6-3-9(7-13-11)14(15)16/h1-7H
    • InChI Key： BBCHRABACZPRQP-UHFFFAOYSA-N
    • SMILES： C1(SC2=CC=C(Br)C=C2)=NC=C([N+]([O-])=O)C=C1

Computed Properties

  • Exact Mass: 309.94116Da
  • Monoisotopic Mass: 309.94116Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 84Ų

Pyridine, 2-[(4-bromophenyl)thio]-5-nitro- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00925361-1g
2-[(4-Bromophenyl)sulfanyl]-5-nitropyridine
 200930-70-7 90%
1g
 ￥2401.0 2023-01-30

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